Halogenated Heterocycles
  • 2,5-Dibromothiophene
    2,5-Dibromothiophene
    • Cat. No.:
    • B018171
    • CAS No.:
    • 3141-27-3
    • Molecular Formula:
    • C4H2Br2S
    • Molecular Weight:
    • 241.93 g/mol
    Description
    2,5-Dibromothiophene polymerizes by debromination with magnesium catalyzed by nickel compounds to form poly(2,5- thienylene).

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  • 3,4-Dibromothiophene
    3,4-Dibromothiophene
    • Cat. No.:
    • B032776
    • CAS No.:
    • 3141-26-2
    • Molecular Formula:
    • C4H2Br2S
    • Molecular Weight:
    • 241.93 g/mol
    Description
    Double photoionization spectra of 3,4-dibromothiophene has been investigated by coincidence spectroscopy technique based on electron time-of-flight measurement.

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  • 4-Fluorobenzonitrile
    4-Fluorobenzonitrile
    • Cat. No.:
    • B033359
    • CAS No.:
    • 1194-02-1
    • Molecular Formula:
    • C7H4FN
    • Molecular Weight:
    • 121.11 g/mol
    Description
    4-Fluorobenzonitrile is used in the synthesis of flurenones, pharmaceutical prerequisites, as well as opiod receptor antagonists.
    4-Fluorobenzonitrile undergoes metal-mediated coupling to yield eight-membered...
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  • 2,5-Dichloropyridine
    2,5-Dichloropyridine
    • Cat. No.:
    • B042133
    • CAS No.:
    • 16110-09-1
    • Molecular Formula:
    • C5H3Cl2N
    • Molecular Weight:
    • 147.99 g/mol
    Description
    2,5-Dichloropyridine undergoes cross-coupling reaction with arylboronic acids in the presence of [1,4-bis-(diphenylphosphine)butane]palladium (II) dichloride as catalyst.
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  • 4-Fluorophenyl isothiocyanate
    4-Fluorophenyl isothiocyanate
    • Cat. No.:
    • B075342
    • CAS No.:
    • 1544-68-9
    • Molecular Formula:
    • C7H4FNS
    • Molecular Weight:
    • 153.18 g/mol
    Description
    4-Fluorophenyl isothiocyanate is a useful research compound. Its molecular formula is C7H4FNS and its molecular weight is 153.18 g/mol. The purity is usually 95%.
    The exact mass of the compound 4-Fluorophen...
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  • 5-Bromo-2-benzoxazolinone
    5-Bromo-2-benzoxazolinone
    • Cat. No.:
    • B077656
    • CAS No.:
    • 14733-73-4
    • Molecular Formula:
    • C7H4BrNO2
    • Molecular Weight:
    • 214.02 g/mol
    Description
    5-Bromo-2-benzoxazolinone is a useful research compound. Its molecular formula is C7H4BrNO2 and its molecular weight is 214.02 g/mol. The purity is usually 95%.
    The exact mass of the compound 5-Bromo-2-benz...
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  • 2,3-Bis(bromomethyl)quinoxaline
    2,3-Bis(bromomethyl)quinoxaline
    • Cat. No.:
    • B1328767
    • CAS No.:
    • 3138-86-1
    • Molecular Formula:
    • C10H8Br2N2
    • Molecular Weight:
    • 315.99 g/mol
    Description
    2,3-Bis(bromomethyl)quinoxaline is a useful research compound. Its molecular formula is C10H8Br2N2 and its molecular weight is 315.99 g/mol. The purity is usually 95%.
    The exact mass of the compound 2,3-Bis...
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  • 3-Iodothiophene
    3-Iodothiophene
    • Cat. No.:
    • B1329286
    • CAS No.:
    • 10486-61-0
    • Molecular Formula:
    • C4H3IS
    • Molecular Weight:
    • 210.04 g/mol
    Description
    3-Iodothiophene is a useful research compound. Its molecular formula is C4H3IS and its molecular weight is 210.04 g/mol. The purity is usually 95%.
    The exact mass of the compound 3-Iodothiophene is unknown ...
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  • Heptafluorobutyryl chloride
    Heptafluorobutyryl chloride
    • Cat. No.:
    • B1329309
    • CAS No.:
    • 375-16-6
    • Molecular Formula:
    • C4ClF7O
    • Molecular Weight:
    • 232.48 g/mol
    Description
    Heptafluorobutyryl chloride is a useful research compound. Its molecular formula is C4ClF7O and its molecular weight is 232.48 g/mol. The purity is usually 95%.
    The exact mass of the compound Heptafluorobut...
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  • 2,2,3,3,4,4-Hexafluoro-1,5-pentanediol
    2,2,3,3,4,4-Hexafluoro-1,5-pentanediol
    • Cat. No.:
    • B1329311
    • CAS No.:
    • 376-90-9
    • Molecular Formula:
    • C5H6F6O2
    • Molecular Weight:
    • 212.09 g/mol
    Description
    2,2,3,3,4,4-Hexafluoro-1,5-pentanediol is a useful research compound. Its molecular formula is C5H6F6O2 and its molecular weight is 212.09 g/mol. The purity is usually 95%.
    The exact mass of the compound 2,...
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